Cas no 2246563-75-5 (3-Methyl-N-[2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanamide)

• Product Name: 3-Methyl-N-[2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanamide
• CAS No: 2246563-75-5
• MF: C₁₈H₂₈BNO₃
• MW: 317.230825424194
• MDL: MFCD32206464
• CID: 4672970
• PubChem ID: 139592764
• Update Time: 2024-11-06

3-Methyl-N-[2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N-(2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butanamide
• 3-methyl-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanamide
• 3-methyl-N-[2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanamide
• AKOS037647365
• AS-73435
• 2246563-75-5
• D93726
• 3-Methyl-N-[2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanamide

• MDL： MFCD32206464
• Inchi： 1S/C18H28BNO3/c1-12(2)10-16(21)20-15-9-8-14(11-13(15)3)19-22-17(4,5)18(6,7)23-19/h8-9,11-12H,10H2,1-7H3,(H,20,21)
• InChI Key： HALXBJQLUZKQKW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C)C=2)NC(CC(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 317.2162239 g/mol
• Monoisotopic Mass: 317.2162239 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 317.2